REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[C:4]([CH:9]2[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]2)[CH:3]=1.C[Mg]Br.[CH2:18]=[O:19].Cl>O1CCCC1.C(OCC)C.C(N(CC)CC)C.C1(C)C=CC=CC=1>[Cl:1][C:2]1[CH:7]=[C:6]([CH:18]=[O:19])[C:5]([OH:8])=[C:4]([CH:9]2[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]2)[CH:3]=1
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Name
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Quantity
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100.4 mmol
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Type
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reactant
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Smiles
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ClC1=CC(=C(C=C1)O)C1CCCCC1
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Name
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Quantity
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36.8 mL
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Type
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reactant
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Smiles
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C[Mg]Br
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)OCC
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Name
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solvent
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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7.53 g
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Type
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reactant
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Smiles
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C=O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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250 mL
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Type
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reactant
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Smiles
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Cl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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After two hours of stirring at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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were added
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Type
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TEMPERATURE
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Details
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The mixture was heated to 88° C.
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Type
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WAIT
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Details
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held at this temperature for two hours
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Duration
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2 h
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Type
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TEMPERATURE
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Details
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After cooling down to room temperature
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Type
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CUSTOM
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Details
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The organic phase was separated
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulphate
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Type
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CUSTOM
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Details
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After removal of the solvent in vacuo, 5-chloro-3-cyclohexyl salicylaldehyde
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Type
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CUSTOM
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Details
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was recrystallized from ethanol at −20° C
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Reaction Time |
2 h |
Name
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Type
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Smiles
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ClC1=CC(=C(C(C=O)=C1)O)C1CCCCC1
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 59% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |